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Compound of Interest

Compound Name: Sarcosine

CAS No.: 25951-24-0

Cat. No.: B7769844 Get Quote

Executive Summary
While Sarcosine (CAS: 107-97-1) is often classified as a low-hazard amino acid derivative, its

disposal requires strict adherence to laboratory chemical waste protocols to prevent

environmental biological oxygen demand (BOD) loading and, critically, to prevent the formation

of carcinogenic nitrosamines.

Immediate Core Directive:

Do NOT dispose of Sarcosine via sanitary sewer (sink drains) unless explicitly authorized by

your facility's wastewater permit.

Do NOT mix Sarcosine waste with oxidizing agents, specifically nitrites or nitrates.

DO segregate as "Non-Regulated Chemical Waste" for professional incineration.

Chemical Profile & Risk Assessment
To manage disposal effectively, one must understand the specific risks associated with the

compound's reactivity, not just its toxicity.
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Property Data Operational Implication

CAS Number 107-97-1
Use for waste labeling and

inventory tracking.

Appearance White crystalline solid

Hygroscopic; keep containers

tightly sealed to prevent

clumping/spoilage.

Solubility Highly soluble in water
Spills can be easily diluted, but

runoff must be captured.

Acidity (pKa) ~2.2 (COOH), ~10.0 (NH)
Buffering capacity may affect

pH of mixed waste streams.

RCRA Status Not P-listed or U-listed

Classified as non-regulated

chemical waste (unless mixed

with solvents).

The Critical Hazard: Nitrosamine Formation
Expert Insight: The primary hidden danger with Sarcosine is not the compound itself, but its

potential to transform. Sarcosine is a secondary amine. When exposed to nitrosating agents

(such as sodium nitrite, nitric oxide, or nitrous acid) under acidic conditions, it undergoes N-

nitrosation to form N-Nitrososarcosine, a known carcinogen (IARC Group 2B).

Causality in Disposal:

Why we segregate: You must strictly isolate Sarcosine waste from any waste stream

containing oxidizing agents or nitrates.

Mechanism:[1] $ \text{Sarcosine} + \text{HNO}_2 \rightarrow \text{N-Nitrososarcosine} +

\text{H}_2\text{O} $

Operational Disposal Protocol
This protocol utilizes a Self-Validating System. At every step, the user must verify the state of

the waste before proceeding.
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Solid Waste Disposal (Powder/Crystals)
Applicable for expired reagents, spill cleanup residues, or contaminated solids.

Container Selection: Use a high-density polyethylene (HDPE) or glass container.

Validation: Ensure the container is clean and dry. Check for "Oxidizer" residue labels from

previous use (Reject if present).

Segregation:

Place pure Sarcosine or Sarcosine-contaminated solids (gloves, weigh boats) into the

container.

Validation: Verify no nitrate/nitrite salts are entering this specific container.

Labeling:

Apply a hazardous waste label.[2]

Constituents: "Sarcosine (N-Methylglycine) - 99%".

Hazard Check: Mark "Non-Regulated" or "Irritant" (depending on local GHS interpretation).

Storage: Cap tightly. Store in the "Organic Solids" waste area, away from the "Oxidizer"

waste section.

Liquid Waste Disposal (Aqueous/Buffers)
Applicable for reaction mixtures, HPLC waste, or stock solutions.

Characterization:

Does the solution contain organic solvents (Methanol, Acetonitrile)?

Yes: Dispose as "Flammable Organic Waste."

No (Pure Aqueous): Dispose as "Aqueous Chemical Waste."
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pH Adjustment (Optional but Recommended):

Ensure the pH is between 5 and 9 to minimize reactivity in the drum.

Bulking:

Pour into the appropriate carboy (Organic or Aqueous).

Validation: Check the carboy log. If the carboy contains strong acids or oxidizers, DO NOT

ADD. Start a new container.

Documentation: Record volume and concentration on the waste tag.

Decision Logic & Workflow (Visualization)
The following diagram illustrates the decision matrix for Sarcosine disposal. It is designed to

prevent cross-contamination errors.
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Figure 1: Decision matrix for Sarcosine waste segregation, emphasizing the critical exclusion

of oxidizers to prevent nitrosamine formation.
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Emergency Contingencies
Spill Cleanup Procedures
In the event of a powder spill:

PPE: Wear nitrile gloves, lab coat, and safety glasses. If dust is significant, use an N95 dust

mask.

Containment: Do not dry sweep if possible (creates dust). Cover with wet paper towels to

dampen.

Cleanup: Scoop up the damp paste.

Disposal: Place all cleanup materials into the Solid Waste stream (as defined in Section 3.1).

Decontamination: Wash the surface with water and soap.

First Aid (Exposure)
Inhalation: Move to fresh air. Sarcosine dust can be irritating to the upper respiratory tract.

Skin Contact: Wash with soap and water.[3] It is a mild irritant but generally low toxicity.

Eye Contact: Flush with water for 15 minutes.

Regulatory Context & Compliance
While Sarcosine is not a federally regulated hazardous waste under RCRA (40 CFR 261),

laboratory best practices (Prudent Practices in the Laboratory) dictate that it be managed as

chemical waste.

EPA Waste Code: None (Non-regulated).

TSCA: Listed (Active).

Drain Disposal: While some municipal water authorities may theoretically accept amino

acids, we strictly advise against drain disposal.
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Reasoning: High concentrations of amino acids increase Biological Oxygen Demand

(BOD) in waterways, which can trigger fines from local water treatment authorities.

Furthermore, drain disposal bypasses the safety check for nitrosamine precursors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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